1-(4-fluorobenzo[d]thiazol-2-yl)-N-(4-(methylsulfonyl)phenyl)azetidine-3-carboxamide

• IUPAC Name: 1-(4-fluoro-1,3-benzothiazol-2-yl)-N-(4-methylsulfonylphenyl)azetidine-3-carboxamide
• InChI: InChI=1S/C18H16FN3O3S2/c1-27(24,25)13-7-5-12(6-8-13)20-17(23)11-9-22(10-11)18-21-16-14(19)3-2-4-15(16)26-18/h2-8,11H,9-10H2,1H3,(H,20,23)
• InChI Key: KKJKREGXUVUBAK-UHFFFAOYSA-N
• Canonical SMILES: CS(=O)(=O)C1=CC=C(C=C1)NC(=O)C2CN(C2)C3=NC4=C(C=CC=C4S3)F
• Molecular Formula: C18H16FN3O3S2
• Molecular Weight: 405.5 g/mol

Description

Synthesis Analysis

The synthesis of similar compounds has been reported in the literature. A novel series of benzimidazole derivatives wherein 4-(methylsulfonyl) phenyl pharmacophore attached via its C-2 position was designed and synthesized. These compounds were evaluated in vitro as cyclooxygenase-1 (COX-1)/cyclooxygenase-2 (COX-2) inhibitors.

Scientific Research Applications

Anti-inflammatory and Antinociceptive Activities

A study presented the synthesis and pharmacological evaluation of thiazolo[3,2-a]pyrimidine derivatives, indicating significant anti-inflammatory and antinociceptive activities. These compounds showed lower ulcerogenic activity and higher LD50 values, suggesting potential for safer therapeutic applications (Alam et al., 2010).

Antitumor Activities

Research into 3-phenylthiazolo[4,5-d]pyrimidine-2-thiones highlighted their synthesis and antitumor screening. Two compounds demonstrated significant activity against 60 human tumor cell lines, showcasing their potential as antitumor agents (Becan & Wagner, 2008).

Antibacterial Agents

Another study explored 7-azetidinylquinolones as antibacterial agents, focusing on synthesis, properties, and structure-activity relationships. This research emphasizes the critical role of stereochemistry in enhancing antibacterial activity and oral efficacy of azetidinylquinolones (Frigola et al., 1995).

Antimicrobial Screening

The synthesis of fluoro substituted sulphonamide benzothiazole comprising thiazole for anti-microbial screening revealed that these novel compounds possess potent biodynamic agents, indicating a wide range of potential pharmacological applications (Jagtap et al., 2010).

Novel Insecticide Development

Flubendiamide, a novel class of insecticide with a unique chemical structure, demonstrates extremely strong insecticidal activity, especially against lepidopterous pests. This compound represents a new mode of action, distinct from commercial insecticides, and is safe for non-target organisms (Tohnishi et al., 2005).